Cas no 149082-10-0 (Benzoic acid, 4-iodo-3-methoxy-5-nitroso-, methyl ester)
149082-10-0 structure
Product Name:Benzoic acid, 4-iodo-3-methoxy-5-nitroso-, methyl ester
CAS No:149082-10-0
MF:C9H8INO4
MW:321.068594932556
CID:3782664
PubChem ID:11141764
Update Time:2025-04-22
Benzoic acid, 4-iodo-3-methoxy-5-nitroso-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-iodo-3-methoxy-5-nitroso-, methyl ester
- DTXSID301205309
- 149082-10-0
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- Inchi： 1S/C9H8INO4/c1-14-7-4-5(9(12)15-2)3-6(11-13)8(7)10/h3-4H,1-2H3
- InChI Key： KHWQUDGOACSQAZ-UHFFFAOYSA-N
- SMILES： IC1C(=CC(C(=O)OC)=CC=1OC)N=O
Computed Properties
- Exact Mass: 320.94981Da
- Monoisotopic Mass: 320.94981Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 65Ų
Benzoic acid, 4-iodo-3-methoxy-5-nitroso-, methyl ester Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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